2-(4-ethylphenyl)-4-(2-(3-nitrophenyl)-2-oxoethyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(4-ethylphenyl)-4-[2-(3-nitrophenyl)-2-oxoethyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C23H19N3O6S/c1-2-16-10-12-18(13-11-16)25-23(28)24(20-8-3-4-9-22(20)33(25,31)32)15-21(27)17-6-5-7-19(14-17)26(29)30/h3-14H,2,15H2,1H3
• InChI Key: FMLBFZJFKOKGHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H19N3O6S
• Molecular Weight: 465.5 g/mol

Description

2-(4-ethylphenyl)-4-(2-(3-nitrophenyl)-2-oxoethyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C23H19N3O6S and its molecular weight is 465.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Applications

A notable pathway for the synthesis of pharmacologically relevant derivatives, including those structurally related to 2-(4-ethylphenyl)-4-(2-(3-nitrophenyl)-2-oxoethyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide, involves the ring contraction of 2,5-dihydrobenzo[f][1,2,5]thiadiazepine 1,1-dioxides under mild conditions to access 4H-benzo[b][1,4]thiazine 1,1-dioxides. These derivatives are synthesized from commercially available components like Fmoc-protected amino acids, 2-nitrobenzenesulfonyl chlorides, and bromo ketones, highlighting their potential in biological, medicinal, and industrial applications (Fülöpová et al., 2015).

Crystal Structure and Biological Activity

The study on ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate provides insights into the crystal structure and biological activity of compounds related to 2-(4-ethylphenyl)-4-(2-(3-nitrophenyl)-2-oxoethyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide. The observed intramolecular and intermolecular hydrogen bonding patterns contribute to the 3D network formation, with the compound displaying moderate insecticidal activity against Aphis craccivora (Li et al., 2013).

Antihypertensive and Vasodilator Activity

Compounds with a structure related to 2-(4-ethylphenyl)-4-(2-(3-nitrophenyl)-2-oxoethyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide have been investigated for their antihypertensive activity. Specifically, 2-aryl-5-hydrazino-1,3,4-thiadiazoles exhibited a direct relaxant effect on vascular smooth muscle, indicating their potential as antihypertensive agents (Turner et al., 1988).

Novel Heteropolycyclic Systems

The reactivity of certain benzylidene and ethylidene derivatives towards alkylidenephosphoranes was explored, leading to the formation of new heteropolycyclic systems containing the 1,2-benzothiazine 1,1-dioxide skeleton. This study demonstrates the versatility of these compounds in synthesizing complex molecular structures, potentially useful in various scientific applications (Croce & Rosa, 1996).

Anticancer Activities

Research into benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones revealed moderate to good inhibitory activity against various cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. This highlights the potential of compounds structurally related to 2-(4-ethylphenyl)-4-(2-(3-nitrophenyl)-2-oxoethyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide in anticancer research (Kamal et al., 2011).